2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide

• IUPAC Name: 2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide
• InChI: InChI=1S/C22H17N3O4/c1-13-9-10-20-18(11-13)24-22(29-20)15-5-3-6-16(12-15)23-21(26)17-7-4-8-19(14(17)2)25(27)28/h3-12H,1-2H3,(H,23,26)
• InChI Key: USCSBWKYKSRJRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)NC(=O)C4=C(C(=CC=C4)[N+](=O)[O-])C
• Molecular Formula: C22H17N3O4
• Molecular Weight: 387.4 g/mol

Description

2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide, also known as MNBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. MNBA is a derivative of benzamide and benzoxazole, which are commonly used in the synthesis of pharmaceutical drugs.

Mechanism of Action

2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide exerts its biological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. 2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is responsible for regulating the expression of antioxidant genes. Additionally, 2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide induces apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide has been shown to reduce inflammation and oxidative stress in various animal models. 2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo. 2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide has been reported to have a low toxicity profile and does not cause significant adverse effects in animal models.

Advantages and Limitations for Lab Experiments

2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide is a relatively stable compound that can be easily synthesized in large quantities. 2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide has a low toxicity profile and does not cause significant adverse effects in animal models. However, 2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide has limited solubility in water, which may limit its use in certain experiments.

Future Directions

For 2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide research may include:
1. Investigating the potential of 2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide as a therapeutic agent for inflammatory diseases such as arthritis and inflammatory bowel disease.
2. Investigating the potential of 2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide as an adjuvant therapy for cancer treatment.
3. Investigating the molecular mechanisms underlying the anti-inflammatory, antioxidant, and anticancer properties of 2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide.
4. Developing new formulations of 2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide with improved solubility and bioavailability.
5. Investigating the potential of 2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In conclusion, 2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide is a chemical compound that has shown promising results in various scientific research studies. 2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide exhibits anti-inflammatory, antioxidant, and anticancer properties and exerts its biological effects by inhibiting COX-2 activity, activating the Nrf2 pathway, and inducing apoptosis in cancer cells. 2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide has a low toxicity profile and is relatively stable, making it a potential candidate for further investigation into its therapeutic applications.

Synthesis Methods

2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide can be synthesized by the reaction of 2-methyl-3-nitrobenzoic acid with 5-methyl-2-aminobenzoxazole in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction yields 2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide as a yellow crystalline powder with a purity of over 95%.

Scientific Research Applications

2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide has been shown to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. 2-methyl-N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide has been used in several scientific research studies to investigate its potential therapeutic applications.